Cas no 17254-80-7 (5-amino-4-chloro-2-methyl-2,3-dihydropyridazin-3-one)

5-amino-4-chloro-2-methyl-2,3-dihydropyridazin-3-one structure
17254-80-7 structure
Product Name:5-amino-4-chloro-2-methyl-2,3-dihydropyridazin-3-one
CAS No:17254-80-7
MF:C5H6ClN3O
MW:159.573639392853
MDL:MFCD11616774
CID:122195
PubChem ID:594330
Update Time:2025-04-18

5-amino-4-chloro-2-methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Pyridazinone,5-amino-4-chloro-2-methyl-
    • Methyldesphenylchloridazon
    • 2-fluoro-4-chloro-5-amino-benzoic acid hydrochloride
    • 5-amino-4-chloro-2-fluoro-benzoic acid hydrochloride
    • 5-AMINO-4-CHLORO-2-FLUOROBENZOIC ACID HYDROCHLORIDE
    • 5-Amino-4-chloro-2-fluorobenzoic acid, HCl
    • 5-amino-4-chloro-2-methyl-2H-pyridazin-3-one
    • AK-90683
    • ANW-43690
    • CTK8B4016
    • KB-41605
    • chloridazon-methyl-desphenyl
    • 5-amino-4-chloro-2-methylpyridazin-3-one
    • 5-Amino-4-chloro-2-methyl-3(2H)-pyridazinone
    • 3(2H)-Pyridazinone, 5-amino-4-chloro-2-methyl-
    • 5-amino-4-chloro-2-methyl-2,3-dihydropyridazin-3-one
    • 5-Amino-4-chloro-2-methyl-3(2H)-pyridazinone #
    • SCHEMBL7010722
    • 1-Methyl-4-amino-5-chloro-6-oxo-(1H)-pyridazine
    • Chloridazon methyl desphenyl
    • Chloridazon Metabolite B-1
    • NS00000316
    • 8Q5N4J5U8K
    • Q27156863
    • 17254-80-7
    • chloridazon TP2
    • 5-AMINO-4-CHLORO-2-METHYL-3(2H)PYRIDAZINONE
    • 5-amino-4-chloro-2-methylpyridazin-3(2H)-one
    • Chloridazon-methyl-desphenyl 100 microg/mL in Acetonitrile
    • AKOS006315809
    • Chloridazon-methyl-desphenyl 10 microg/mL in Acetonitrile
    • chloridazone-methyl-desphenyl
    • DTXSID80891453
    • EN300-321296
    • CHEBI:83480
    • CS-0246269
    • UNII-8Q5N4J5U8K
    • G83458
    • MDL: MFCD11616774
    • Inchi: 1S/C5H6ClN3O/c1-9-5(10)4(6)3(7)2-8-9/h2H,7H2,1H3
    • InChI Key: XNSGCNYTNLWRKM-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=NN(C)C1=O)N

Computed Properties

  • Exact Mass: 159.02008
  • Monoisotopic Mass: 159.0199395g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 58.7Ų

Experimental Properties

  • Density: 1.55
  • Boiling Point: 202.9°C at 760 mmHg
  • Flash Point: 76.5°C
  • Refractive Index: 1.647
  • PSA: 58.69

5-amino-4-chloro-2-methyl-2,3-dihydropyridazin-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Enamine
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Enamine
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